MTX-216

• Molecular Formula: C22H14Cl2FN5O2S
• Molecular Weight: 502.3 g/mol
• InChI: InChI=1S/C22H14Cl2FN5O2S/c1-33(31,32)30-20-7-13(10-28-22(20)24)12-2-5-19-16(6-12)21(14(9-26)11-27-19)29-15-3-4-18(25)17(23)8-15/h2-8,10-11,30H,1H3,(H,27,29)
• InChIKey: WEVXFHBMHZDTAQ-UHFFFAOYSA-N

MTX-216: PI3K/EGFR/SYK Inhibitor for NF1LoF Melanoma

MTX-216 (CAS 1952236-19-9) is a synthetic small-molecule, ATP-competitive dual inhibitor of phosphoinositide 3-kinase (PI3K) and epidermal growth factor receptor (EGFR) that additionally suppresses spleen tyrosine kinase (SYK) activity with an IC₅₀ of 281 nM [1]. Identified through a targeted kinase inhibitor screen, MTX-216 demonstrates selective cytotoxicity against neurofibromin 1 loss-of-function (NF1LoF) melanoma cells while sparing BRAFⱽ⁶⁰⁰ᴱ-mutant melanoma cells and wild-type melanocytes [2]. The compound co-suppresses the proliferation marker Ki-67 and ribosomal protein S6 phosphorylation, and downregulates mitochondrial electron transport chain genes associated with poor survival in NF1LoF melanoma patients [3].

Target Dual PI3K/EGFR inhibitor with SYK suppression

Model NF1LoF melanoma pathway studies

Profile Cell-model genotype-selectivity context

• [1] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. View Source
• [2] Abecunas C, Fallahi-Sichani M, Leopold J, Whitehead C, Ziemke E. Abstract 625: Selective inhibition of NF1 loss-of-function driven oncogenic signaling in melanomas. Cancer Res. 2020 Aug 15;80(16_Supplement):625. doi:10.1158/1538-7445.AM2020-625. View Source
• [3] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. View Source

MTX-216 Irreplaceability in NF1LoF Models

NF1LoF melanoma cells do not exhibit consistent sensitivity to individual MEK, ERK, or PI3K/mTOR inhibitors, and most NF1LoF melanomas show only partial responses to single-pathway blockade [1]. The anti-tumor efficacy of MTX-216 depends on its ability to simultaneously inhibit PI3K and SYK—a dual pharmacology not recapitulated by combining a standard PI3K inhibitor (e.g., pictilisib) with a selective SYK inhibitor (e.g., entospletinib or R406) [2]. Furthermore, the closely related dual PI3K/EGFR inhibitor MTX-211 (Mol 211, IC₅₀ < 100 nM against PI3K/EGFR) displays profoundly weaker SYK inhibition (IC₅₀ ≈ 6.02 μM) and a distinct transcriptomic signature, failing to downregulate 231 mitochondrial electron transport chain genes that are uniquely suppressed by MTX-216 [3]. These molecular differences render in-class substitution scientifically invalid for NF1LoF-focused experimental protocols.

Analog

MTX-216: effective SYK inhibition

MTX-211: markedly weaker SYK engagement; distinct transcriptomic profile

Single‑pathway

MTX-216: multi‑target (PI3K/EGFR/SYK) blockade

Pictilisib, trametinib: incomplete growth suppression in NF1LoF models

Genotype

NF1LoF‑selective activity profile

BRAF V600E‑directed agents may not replicate NF1LoF sensitivity

• [1] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. View Source
• [2] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 3; anti-tumor efficacy dependent on dual PI3K + SYK inhibition.) View Source
• [3] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 3F–I: differential gene regulation MTX-216 vs MTX-211; SYK IC₅₀ data in Figure 3B–C.) View Source

MTX-216 Quantitative Differentiation Evidence

SYK Inhibition Advantage Over MTX-211

In a direct biochemical comparison using the Z'-LYTE kinase activity assay across 10 concentrations, MTX-216 inhibited SYK kinase with an IC₅₀ of 281 nM, whereas the structurally related dual PI3K/EGFR inhibitor MTX-211 showed an IC₅₀ of approximately 6.02 μM against SYK [1]. This represents a 21.4-fold difference in SYK inhibitory potency. The kinome-wide selectivity profiling (403 kinases screened at 10 μM using Z'-LYTE and Adapta platforms) further confirmed that MTX-216 achieves more effective SYK inhibition than MTX-211 [2].

SYK Inhibition vs MTX-211

Head‑to‑head

IC₅₀ 281 nM vs 6.02 μM (21.4‑fold)

Supports SYK‑dependent pathway‑response interpretation

Z'‑LYTE assay; ATP at K_m,app

Evidence Dimension	SYK kinase biochemical inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 281 nM
Comparator Or Baseline	MTX-211: IC₅₀ = 6.02 μM
Quantified Difference	21.4-fold greater potency for MTX-216
Conditions	Z'-LYTE kinase activity assay; 10-concentration dose-response; ATP at Km,app

Why This Matters

SYK inhibition is mechanistically required for MTX-216's anti-tumor efficacy in NF1LoF models; therefore, users requiring SYK-dependent pharmacology must select MTX-216 over MTX-211.

• [1] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 3B–C: SYK IC₅₀ MTX-216 = 281 nM; MTX-211 = 6.02 μM.) View Source
• [2] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 3A: 403-kinase kinome profiling; Supplementary Table S1.) View Source

Unique Mitochondrial Gene Suppression vs. MTX-211

RNA-seq analysis of WM3918 and MeWo NF1LoF melanoma cells treated with MTX-216 or MTX-211 (each at 1 μM for 24 h) revealed that MTX-216 specifically downregulated 231 genes that were not suppressed by MTX-211 in both cell lines [1]. Gene set enrichment analysis linked these MTX-216-specific downregulated genes to mitochondrial electron transport chain (ETC) and oxidative phosphorylation pathways, which are associated with poor survival in NF1LoF melanoma patients [2]. In contrast, MTX-211 treatment did not produce this mitochondrial gene suppression signature.

Gene Suppression vs MTX-211

Head‑to‑head

231 genes uniquely downregulated by MTX-216

Supports mitochondrial ETC transcript program engagement

RNA‑seq; 1 μM; WM3918 & MeWo cells

Evidence Dimension	Number of uniquely downregulated genes (|log₂FC| ≥ 1, FDR ≤ 0.05)
Target Compound Data	231 genes uniquely downregulated by MTX-216
Comparator Or Baseline	MTX-211: 0 of these 231 genes suppressed
Quantified Difference	231-gene signature exclusive to MTX-216
Conditions	WM3918 and MeWo cells; 1 μM compound; 24 h treatment; RNA-seq; DESeq2 analysis

Why This Matters

This gene expression signature represents a pharmacodynamic marker specific to MTX-216; researchers studying mitochondrial ETC suppression in NF1LoF melanoma cannot substitute MTX-211 or single-pathway inhibitors.

• [1] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 3F–I; Supplementary Data.) View Source
• [2] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 5: mitochondrial ETC gene suppression; TCGA survival association.) View Source

NF1LoF Growth Inhibition vs. Single-Pathway Inhibitors

In dose-response growth rate inhibition assays across three NF1LoF/BRAFᵂᵀ melanoma cell lines (MeWo, WM3918, COLO792), MTX-216 reduced the normalized growth rate (Emax at the highest tested concentration) to a level significantly lower than that achieved by the PI3K inhibitor pictilisib or the MEK inhibitor trametinib [1]. In contrast, NF1ᵂᵀ/BRAFⱽ⁶⁰⁰ᴱ melanoma cells (COLO858) and primary melanocytes showed minimal sensitivity to MTX-216, confirming genotype-selective activity [2]. Single-cell analysis demonstrated that MTX-216 effectively co-suppressed both Ki-67 and phospho-S6 (p-S6), whereas pictilisib and trametinib each showed incomplete suppression of one or both markers, leading to residual proliferating cell populations [3].

Growth Inhibition vs Single‑Pathway

Head‑to‑head

Near‑complete growth arrest vs partial suppression by pictilisib/trametinib

Supports multi‑pathway blockade in NF1LoF models

3 cell lines; 7‑day DIP rate assay

Evidence Dimension	Normalized growth rate (Emax) in NF1LoF/BRAFᵂᵀ melanoma cells
Target Compound Data	MTX-216: Emax approaching complete growth arrest at 1–10 μM
Comparator Or Baseline	Pictilisib (PI3K inhibitor) and trametinib (MEK inhibitor): incomplete growth suppression; residual proliferating populations
Quantified Difference	MTX-216 achieves near-complete growth arrest vs. partial suppression by single-pathway inhibitors (quantified in Fig. 1C–D)
Conditions	MeWo, WM3918, COLO792 cells; 7-day dose-response; DIP rate assay; comparison also against ulixertinib (ERK inhibitor)

Why This Matters

For procurement decisions in NF1LoF melanoma research, MTX-216 provides multi-pathway blockade that single-target PI3K or MEK inhibitors cannot replicate, making it the appropriate tool compound for studies requiring robust growth suppression in this genotype.

• [1] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 1B–D: normalized growth rates and Emax across inhibitors.) View Source
• [2] Abecunas C, Fallahi-Sichani M, Leopold J, Whitehead C, Ziemke E. Abstract 625: Selective inhibition of NF1 loss-of-function driven oncogenic signaling in melanomas. Cancer Res. 2020 Aug 15;80(16_Supplement):625. doi:10.1158/1538-7445.AM2020-625. View Source
• [3] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 2C–D: single-cell Ki-67/p-S6 co-suppression analysis.) View Source

In Vivo Tumor Suppression in NF1LoF Xenografts

In two independent subcutaneous xenograft models using NF1LoF melanoma cell lines, intraperitoneal administration of MTX-216 at 50 mg/kg every other day significantly suppressed tumor growth compared to vehicle controls [1]. In the COLO792 xenograft model, treatment was maintained for 20 days (n = 4 mice per group); in the WM3918 model, treatment continued for 11 days (n = 5 mice per group) [2]. Pharmacodynamic analysis of excised tumors confirmed target engagement, with MTX-216 reducing phosphorylation of SYK (p-SYKʸ⁵²⁵/⁵²⁶), EGFR (p-EGFRʸ¹⁰⁶⁸), and AKT (p-AKTˢ⁴⁷³) in vivo at both 50 mg/kg and 100 mg/kg doses [3].

In Vivo Tumor Suppression

Method context

Significant tumor growth suppression in 2 xenograft models

Supports in vivo model‑response evaluation

COLO792 & WM3918; 50 mg/kg IP every other day

Evidence Dimension	In vivo tumor growth suppression
Target Compound Data	MTX-216 50 mg/kg IP: significant tumor growth suppression vs. vehicle (p < 0.05, two-way ANOVA)
Comparator Or Baseline	Vehicle control (5% DMSO/95% PBS or propylene glycol/Tween80 formulation)
Quantified Difference	Suppressed tumor growth relative to vehicle across two independent xenograft models
Conditions	COLO792 (20-day) and WM3918 (11-day) subcutaneous xenografts in NCR nude mice; MTX-216 dosed IP every other day

Why This Matters

In vivo validation distinguishes MTX-216 from tool compounds with only in vitro characterization; procurement for animal studies requires this demonstrated bioavailability and target engagement profile.

• [1] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 1E: in vivo tumor growth curves.) View Source
• [2] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Methods: in vivo xenograft studies; Figure 1E legend.) View Source
• [3] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Pharmacodynamic analysis; in vivo target engagement.) View Source

NF1LoF-Selective Cytotoxicity vs. BRAF V600E

MTX-216 induces apoptosis and growth inhibition selectively in NF1LoF melanoma cell lines while exhibiting minimal cytotoxicity against BRAFⱽ⁶⁰⁰ᴱ-mutant melanoma cells (e.g., COLO858) and wild-type primary epidermal melanocytes (NHEM-Ad) [1]. At 1 μM, MTX-216 inhibited p-SYK expression in MeWo NF1LoF cells by approximately 50% and reduced p-BLNK levels in IgM-stimulated Ramos cells, while BRAFⱽ⁶⁰⁰ᴱ cell lines remained refractory . This contrasts with standard MEK inhibitors such as trametinib, which are primarily effective in BRAFⱽ⁶⁰⁰-mutant, not NF1LoF, melanomas [2].

NF1LoF Selectivity

Class‑level

Cytotoxic in NF1LoF/BRAFᵂᵀ; minimal effect in BRAFⱽ⁶⁰⁰ᴱ & melanocytes

Supports genotype‑dependent cell‑model interpretation

p‑SYK ~50% inhibition at 1 μM in MeWo cells

Evidence Dimension	Genotype-dependent cytotoxicity
Target Compound Data	MTX-216: cytotoxic in NF1LoF/BRAFᵂᵀ cells; minimal effect in BRAFⱽ⁶⁰⁰ᴱ and wild-type melanocytes
Comparator Or Baseline	Trametinib (MEK inhibitor): primarily effective in BRAFⱽ⁶⁰⁰-mutant melanoma; inconsistent in NF1LoF
Quantified Difference	NF1LoF-selective activity (p-SYK ~50% inhibition at 1 μM in MeWo cells) vs. BRAFⱽ⁶⁰⁰ᴱ-refractory
Conditions	NF1LoF/BRAFᵂᵀ (MeWo, WM3918, COLO792) vs. NF1ᵂᵀ/BRAFⱽ⁶⁰⁰ᴱ (COLO858) vs. primary melanocytes (NHEM-Ad); 48–72 h treatment

Why This Matters

This genotype-selectivity profile positions MTX-216 as the appropriate tool compound for NF1LoF-specific studies and enables experimental designs requiring discrimination between NF1-mutant and BRAF-mutant melanoma contexts.

• [1] Abecunas C, Fallahi-Sichani M, Leopold J, Whitehead C, Ziemke E. Abstract 625: Selective inhibition of NF1 loss-of-function driven oncogenic signaling in melanomas. Cancer Res. 2020 Aug 15;80(16_Supplement):625. doi:10.1158/1538-7445.AM2020-625. View Source
• [2] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 1B: NF1LoF-selective growth inhibition.) View Source

MTX-216 Research Applications

NF1LoF Melanoma Preclinical Drug Discovery

For research programs targeting NF1LoF melanoma—a genotype representing approximately 13% of melanomas with no clinically approved targeted therapy—MTX-216 is the appropriate tool compound based on its demonstrated SYK IC₅₀ of 281 nM (21.4-fold more potent than the nearest analog MTX-211 at 6.02 μM) [1]. Its dual PI3K/EGFR inhibition with additional SYK suppression addresses the incomplete sensitivity of NF1LoF cells to single-pathway MEK, ERK, or PI3K/mTOR inhibitors [2]. Experimental designs should incorporate the genotype-selectivity window: MTX-216 is active in NF1LoF/BRAFᵂᵀ cells but spares BRAFⱽ⁶⁰⁰ᴱ and wild-type melanocytes, enabling isogenic or panel-based selectivity profiling [3].

Mitochondrial ETC Gene Signature Biomarker Discovery

MTX-216 uniquely downregulates 231 mitochondrial electron transport chain genes that are not suppressed by MTX-211, pictilisib, or trametinib [4]. This MTX-216-specific gene expression signature is associated with poor survival in NF1LoF melanoma patients and can serve as a pharmacodynamic biomarker panel [5]. Researchers conducting RNA-seq or qPCR-based mechanistic studies in NF1LoF melanoma models should select MTX-216 over MTX-211 or single-pathway inhibitors to ensure engagement of this mitochondrial ETC transcriptional program.

In Vivo Xenograft Efficacy Studies in NF1LoF Models

MTX-216 has demonstrated significant tumor growth suppression in two independent subcutaneous xenograft models (COLO792 and WM3918) at 50 mg/kg IP administered every other day, with confirmed pharmacodynamic target engagement (reduced p-SYK, p-EGFR, and p-AKT in tumor tissue) [6]. Procurement specifications for in vivo studies should note the compound has been formulated as a clear solution in 1:2 propylene glycol:1% Tween80/Na₃PO₄ (for COLO792 studies) or as a suspension in 5% DMSO/95% PBS (for WM3918 studies), and molecular weight is 502.35 g/mol (C₂₂H₁₄Cl₂FN₅O₂S) [7].

Kinase Selectivity Profiling & Chemical Biology Studies

For chemical biology applications requiring a well-characterized kinome selectivity profile, MTX-216 has been profiled against 403 human kinases at 10 μM using Z'-LYTE and Adapta platforms, with full selectivity data publicly available [8]. This comprehensive profiling, combined with the direct comparison data against MTX-211 and orthogonal validation by transcriptomics and genetic knockdown experiments, establishes MTX-216 as a more thoroughly characterized tool compound than alternatives lacking kinome-wide annotation [9]. Researchers should cite the primary reference (Abecunas et al., Cancer Res. 2023) and the GEO dataset GSE213588 when reporting MTX-216-based experiments [10].

Application

Selection Property

Validation Focus

NF1LoF melanoma pathway studies

Multi‑target (PI3K/EGFR/SYK) inhibition profile

Cell‑model genotype‑selectivity endpoints

Mitochondrial ETC gene signature research

Unique transcriptomic signature

RNA‑seq/qPCR pharmacodynamic biomarker context

In vivo xenograft model‑response studies

Reported in vivo target engagement

PD endpoint monitoring (p‑SYK, p‑EGFR, p‑AKT)

Kinase selectivity profiling

Annotated kinome‑wide profiling (403 kinases)

Pathway selectivity interpretation

• [1] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 3B–C: SYK IC₅₀ comparison.) View Source
• [2] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Introduction: NF1LoF insensitivity to single-pathway inhibitors.) View Source
• [3] Abecunas C, Fallahi-Sichani M, Leopold J, Whitehead C, Ziemke E. Abstract 625: Selective inhibition of NF1 loss-of-function driven oncogenic signaling in melanomas. Cancer Res. 2020 Aug 15;80(16_Supplement):625. doi:10.1158/1538-7445.AM2020-625. View Source
• [4] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 3F–I: 231 genes uniquely downregulated by MTX-216.) View Source
• [5] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 5: mitochondrial ETC gene suppression; TCGA survival association.) View Source
• [6] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 1E; in vivo pharmacodynamics.) View Source
• [7] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Methods: in vivo formulations and dosing.) View Source
• [8] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. (Figure 3A: 403-kinase profiling; Supplementary Table S1.) View Source
• [9] Abecunas C, Whitehead C, Ziemke E, Baumann DG, Frankowski-McGregor C, Sebolt-Leopold J, Fallahi-Sichani M. Loss of NF1 in Melanoma Confers Sensitivity to SYK Kinase Inhibition. Cancer Res. 2023 Jan 18;83(2):316–331. doi:10.1158/0008-5472.CAN-22-0883. View Source
• [10] GEO Accession GSE213588. Gene expression profiling of melanoma cell lines (carrying NF1 loss-of-function) treated with DMSO, MTX-216, MTX-211, trametinib, MTX-216 + trametinib, or pictilisib. NCBI GEO, deposited 2022 Sep 20. View Source